Cas no 1806825-07-9 (Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate
• CAS No: 1806825-07-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917408
• Update Time: 2025-07-20

Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate

• Inchi： 1S/C9H9F2NO4/c1-16-7(14)2-4-6(13)3-5(8(10)11)12-9(4)15/h3,8H,2H2,1H3,(H2,12,13,15)
• InChI Key： NYEBZDOVVMAJAN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(N1)=O)CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0
• Topological Polar Surface Area: 75.6

Additional information on Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate

Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate (CAS No. 1806825-07-9): A Comprehensive Overview

Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate (CAS No. 1806825-07-9) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, characterized by its difluoromethyl substituent and hydroxyl groups, has garnered attention due to its potential in drug discovery and biochemical studies.

The molecular structure of Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate consists of a pyridine core with ester and hydroxyl functional groups, which contribute to its reactivity and interaction with biological systems. The presence of the difluoromethyl group enhances its metabolic stability and binding affinity, making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate stands out among these derivatives due to its unique combination of functional groups that can be tailored for specific pharmacological targets.

One of the most compelling aspects of Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The difluoromethyl group in this compound enhances its ability to bind to kinase active sites, thereby inhibiting their activity. This has led to several promising studies exploring its potential as an anti-cancer agent.

Furthermore, the hydroxyl groups in Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate provide opportunities for further derivatization, allowing researchers to modify its properties for specific applications. These modifications can include the introduction of additional functional groups or the alteration of existing ones to enhance bioavailability or target specificity.

The compound has also shown promise in the field of infectious disease research. Recent studies have indicated that pyridine derivatives can exhibit potent antimicrobial properties. Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate, with its unique structural features, could potentially be developed into new antibiotics or antiviral agents to combat resistant strains of pathogens.

In addition to its pharmaceutical applications, Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate has potential uses in agrochemicals. Its structural properties make it a suitable candidate for developing novel pesticides or herbicides that can target specific pests while minimizing environmental impact.

The synthesis of Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound and verifying its structural integrity.

Ongoing research continues to uncover new applications for Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate. Collaborative efforts between academia and industry are essential in translating laboratory findings into clinical trials and commercial products. The compound's versatility and potential make it a cornerstone in the development of next-generation therapeutics.

In conclusion, Methyl 6-(difluoromethyl)-2,4-dihydroxypyridine-3-acetate (CAS No. 1806825-07-9) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop innovative solutions for complex biological challenges.